(1-Benzyl-4-hydroxypiperidin-4-yl)acetic acid

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetic acid
• InChI: InChI=1S/C14H19NO3/c16-13(17)10-14(18)6-8-15(9-7-14)11-12-4-2-1-3-5-12/h1-5,18H,6-11H2,(H,16,17)
• InChI Key: LNKUQGBJKOIMAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC(=O)O)O)CC2=CC=CC=C2

Description

(1-Benzyl-4-hydroxypiperidin-4-yl)acetic acid is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.12 g diisopropylamine and 15 ml tetrahydrofuran is stirred under argon at 0°. To this solution is added over two minutes 14 ml of 1.5 M n-butyllithium. To this solution at 0° is added 0.6 g acetic acid. The mixture is stirred five minutes at 20° and then cooled to -70°. To this mixture is added a solution of 1.89 g N-benzyl-4-piperidone in 4 ml tetrahydrofuran. The mixture is allowed to warm to room temperature and poured into 50 ml 1% sodium hydroxide. This mixture is extracted with three 50 ml portions of diethyl ether. The aqueous phase is adjusted to pH 7.0 with 3 N hydrochloric acid and is extracted with five 40 ml portions of dichloromethane. Evaporation of the dichloromethane affords (1-benzyl-4-hydroxypiperidin-4-yl)acetic acid.